Cas no 1105193-65-4 (2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetic acid)

• Product Name: 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetic acid
• CAS No: 1105193-65-4
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD16652658
• CID: 5046976
• PubChem ID: 33676033
• Update Time: 2026-02-28

2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (6-oxo-4-propylpyrimidin-1(6{H})-yl)acetic acid
• 2-(6-oxo-4-propylpyrimidin-1-yl)acetic acid
• 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetic acid

• MDL： MFCD16652658
• Inchi： 1S/C9H12N2O3/c1-2-3-7-4-8(12)11(6-10-7)5-9(13)14/h4,6H,2-3,5H2,1H3,(H,13,14)
• InChI Key： LBEQLNOUFPVMFL-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC)N=CN1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 307
• XLogP3: 0.2
• Topological Polar Surface Area: 70

Additional information on 2-(6-oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetic acid

2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetic Acid: A Comprehensive Overview

2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetic acid, also known by its CAS number 1105193-65-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The compound's structure consists of a pyrimidine ring system with a propyl substituent and an acetic acid moiety, making it a unique candidate for various chemical and biological studies.

The synthesis of 2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetic acid involves a series of well-established organic reactions, including condensation and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, which is crucial for its characterization and subsequent biological evaluations. The compound's physical properties, such as its melting point and solubility, have been thoroughly investigated to understand its behavior under different conditions.

One of the most promising aspects of CAS No. 1105193-65-4 is its potential as a lead compound in drug development. Studies have shown that this compound exhibits significant activity against various enzymes and receptors, making it a valuable tool in the study of disease mechanisms. For instance, recent research has highlighted its ability to inhibit certain kinases involved in cancer progression, suggesting its potential role in anti-cancer therapies.

In addition to its pharmacological applications, 2-(6-Oxo-4-propyl-1,6-dihydropyrimidin-1-yl)acetic acid has also been explored for its agricultural applications. Specifically, it has been investigated as a potential herbicide or plant growth regulator due to its ability to interfere with key metabolic pathways in plants. This dual functionality underscores the versatility of this compound across multiple disciplines.

The structural elucidation of this compound has been supported by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided detailed insights into the spatial arrangement of atoms within the molecule, which is essential for understanding its reactivity and interactions with biological systems.

Recent collaborative efforts between academic institutions and pharmaceutical companies have further expanded our knowledge of this compound's properties. For example, computational modeling studies have predicted its binding affinities to various protein targets, providing valuable information for rational drug design. These findings have been corroborated by experimental studies, reinforcing the reliability of computational approaches in modern drug discovery.

In conclusion, CAS No. 1105193-65-4, or 2-(6-Oxo-4-propyl-1,6-dihydro-pyrimidin-----------) has emerged as a compelling candidate for further exploration in both therapeutic and agricultural contexts. Its unique chemical structure and diverse biological activities make it an invaluable asset in contemporary research.